Cas no 220465-43-0 ((1H-indol-4-yl)boronic acid)

• Product Name: (1H-indol-4-yl)boronic acid
• CAS No: 220465-43-0
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• MDL: MFCD03095175
• CID: 67028
• PubChem ID: 2763173
• Update Time: 2025-11-02

(1H-indol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Indole-4-boronic acid
• 1H-Indol-4-ylboronic acid
• (1H-Indol-4-yl)boronic acid
• 1H-indol-4-yl-4-boronic acid
• 1H-indol-4-yl-boronic acid
• 1h-indole-4-boronic acid
• 4-boronic acid-1H-indole
• 4-Borono-1H-indole
• 4-Boronoindole
• 4-Indoleboronic acid
• 4-indolylboronic acid
• indol-4-yl boronic acid
• SCHEMBL19337
• SY006406
• USJUQEVUEBCLLR-UHFFFAOYSA-N
• Indole-4-boronicacid
• MFCD03095175
• 4-indole boronic acid
• AKOS002670087
• 4-indole-boronic acid
• SB10372
• A4740
• indole-4-boronic acid, AldrichCPR
• CS-W014327
• 1H-indole-4-yl-boronic acid
• (1h)-indol-4-ylboronic acid
• PB14320
• Boronic acid, 1H-indol-4-yl-
• DTXSID90376786
• indole 4-boronic acid
• (1H-indol-4-yl)boronicacid
• EN300-6480643
• Q-102077
• FT-0607902
• 1H-indol-4-ylboronic acid;(1H-Indol-4-yl)boronic acid
• 220465-43-0
• AM20030369
• PS-9448
• DB-008061
• (1H-indol-4-yl)boronic acid

• MDL： MFCD03095175
• Inchi： 1S/C8H8BNO2/c11-9(12)7-2-1-3-8-6(7)4-5-10-8/h1-5,10-12H
• InChI Key： USJUQEVUEBCLLR-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=C1C=CN2)O

Computed Properties

• Exact Mass: 161.06500
• Monoisotopic Mass: 161.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.33
• Melting Point: 184-188 °C
• Boiling Point: 433.2°C at 760 mmHg
• PSA: 56.25000
• LogP: -0.15230
• Sensitiveness: Air Sensitive

(1H-indol-4-yl)boronic acid Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 37/38-41-36/37/38
• Safety Instruction： 26-39-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：N
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on (1H-indol-4-yl)boronic acid

Exploring the Versatile Applications of (1H-indol-4-yl)boronic acid (CAS No. 220465-43-0) in Modern Chemistry

(1H-indol-4-yl)boronic acid (CAS No. 220465-43-0) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and materials science research. This compound, featuring an indole ring system coupled with a boronic acid functional group, serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, one of the most powerful tools in modern synthetic chemistry. Researchers are particularly interested in its potential for creating novel heterocyclic compounds with applications ranging from drug discovery to organic electronics.

The unique molecular structure of (1H-indol-4-yl)boronic acid makes it valuable for designing targeted therapeutic agents, especially in the development of kinase inhibitors and other biologically active molecules. Recent studies highlight its role in synthesizing compounds that may interact with specific protein targets, addressing current challenges in precision medicine approaches. The boronic acid moiety provides exceptional versatility, enabling the formation of stable covalent bonds with various biological targets while maintaining favorable pharmacokinetic properties.

In materials science, (1H-indol-4-yl)boronic acid contributes to the development of advanced organic semiconductors and photovoltaic materials. Its ability to participate in efficient cross-coupling reactions allows for the creation of extended π-conjugated systems, essential for optoelectronic applications. Researchers are exploring its potential in designing next-generation OLED materials and organic photodetectors, responding to the growing demand for sustainable electronic components.

The synthesis and handling of (1H-indol-4-yl)boronic acid require careful consideration of its chemical stability and reactivity profile. While not classified as hazardous under standard conditions, proper laboratory protocols should be followed when working with this compound. Storage recommendations typically include protection from moisture and oxygen, often under inert atmosphere conditions, to maintain its optimal reactivity for synthetic applications.

Market analysis indicates growing interest in boronic acid derivatives like (1H-indol-4-yl)boronic acid, driven by expanding applications in medicinal chemistry and materials science. The compound's commercial availability has improved significantly in recent years, with multiple suppliers offering it in various quantities to meet research demand. Current pricing trends reflect its specialized nature and the technical challenges associated with its synthesis and purification.

Recent advancements in catalytic systems for cross-coupling reactions have further enhanced the utility of (1H-indol-4-yl)boronic acid in synthetic chemistry. New palladium-based catalysts and ligand systems allow for more efficient transformations under milder conditions, reducing side reactions and improving yields. These developments align with the pharmaceutical industry's push toward greener synthetic methodologies and more sustainable manufacturing processes.

The future research directions for (1H-indol-4-yl)boronic acid include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its ability to form reversible covalent bonds with biological targets makes it particularly interesting for designing novel therapeutic modalities. Additionally, investigations into its photophysical properties may uncover new applications in bioimaging and sensor development.

Quality control standards for (1H-indol-4-yl)boronic acid typically involve rigorous purity assessment using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Analytical data sheets from reputable suppliers provide detailed characterization information, including chromatographic purity and spectroscopic confirmation of structure. Researchers should verify these specifications when acquiring the compound for sensitive applications.

From a regulatory perspective, (1H-indol-4-yl)boronic acid is generally regarded as a research chemical with no significant restrictions for laboratory use. However, researchers should consult local regulations regarding the handling and disposal of boron-containing compounds. The compound's safety profile suggests low acute toxicity, but standard precautions for handling fine chemicals should always be observed.

The scientific literature contains numerous examples of (1H-indol-4-yl)boronic acid applications in peer-reviewed studies. Recent publications demonstrate its use in constructing complex molecular architectures for drug discovery programs targeting various disease areas. These studies often highlight the compound's advantages in terms of synthetic efficiency and structural diversity generation.

As research into boron chemistry continues to advance, (1H-indol-4-yl)boronic acid remains at the forefront of innovation in synthetic methodology development. Its combination of an electron-rich indole system with the versatile boronic acid functionality creates unique opportunities for molecular design. The compound exemplifies how strategic incorporation of boron into organic frameworks can unlock new possibilities in both life sciences and materials applications.